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BI 01383298: Solubility and Stock Preparation

BI 01383298 is a potent and selective inhibitor of the human sodium-coupled citrate transporter (NaCT or

SLC13A5) [1]. The table below summarizes its key physicochemical and solubility properties to guide your

experimental planning.

Property Value / Description

Molecular Weight 445.34 g/mol [2] [3] [4]

Molecular Formula C₁₉H₁₉Cl₂FN₂O₃S [2] [3] [4]

CAS Number 2227549-00-8 [2] [3] [4]

Solubility in DMSO ~37 - 45 mg/mL (84 - 101 mM) [3] [4] [5]

Solubility in Water Insoluble [3] [4] [5]

Solubility in Ethanol Insoluble [3]

Recommended Storage Store as a powder at -20°C; protect from light [2] [4] [5].

For preparing stock solutions and performing subsequent dilutions:
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Stock Solution: Dissolve BI 01383298 in pure, fresh DMSO to prepare a concentrated stock solution

(e.g., 10-50 mM).
Assay Buffer Dilution: Further dilute the DMSO stock solution into your aqueous assay buffer

immediately before use.
DMSO Control: The final concentration of DMSO in your assay should not exceed 0.1% (v/v) to

maintain cell viability and minimize solvent effects [1] [4].

Experimental Protocols for NaCT Inhibition

Here are detailed methodologies for assessing the biological activity of BI 01383298, based on published

research.

Radiolabeled Citrate Uptake Assay in HepG2 Cells

This protocol measures the direct inhibition of NaCT-mediated citrate transport by BI 01383298 in HepG2

cells, which constitutively express SLC13A5 [1] [4].

Cell Culture: Maintain HepG2 cells in high-glucose DMEM, supplemented with 10% Fetal Bovine

Serum (FBS) and 1% penicillin/streptomycin. Culture at 37°C in a 5% CO₂ incubator.
Cell Seeding: Seed cells onto 24-well culture plates at a density of 4 × 10⁵ cells per well and culture

for 48 hours [1] [4].
Inhibitor Pre-treatment:

Prepare assay buffers: NaCl buffer (140 mM NaCl, 5.4 mM KCl, 1.8 mM CaCl₂, 0.8 mM
MgSO₄, 5 mM glucose, 25 mM HEPES/Tris, pH 7.5) and NMDG-Cl buffer (same composition

but NaCl replaced with N-Methyl-D-glucamine, for measuring non-specific uptake) [1] [4].
Pre-incubate cells with the NaCl buffer containing your desired concentration of BI 01383298
(e.g., 0.001 to 10 µM) or vehicle control (0.1% DMSO) for a specified time.

Uptake Measurement:
Remove the pre-treatment buffer.
Initiate uptake by adding NaCl buffer containing 4 µM [¹⁴C]-citrate (e.g., 0.1 µCi) with or without

inhibitor.
Incubate for 30 minutes at 37°C [1] [4].

Termination and Analysis:
Remove the radioactive medium and wash cells twice with ice-cold uptake buffer.

Lyse the cells and measure the incorporated radioactivity using a scintillation counter.
Determine protein content in the lysates using a BCA protein assay kit to normalize uptake

values [1] [4].
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Data Calculation: Calculate Na⁺-dependent citrate uptake by subtracting uptake in NMDG-Cl buffer

from uptake in NaCl buffer. Plot the remaining activity against inhibitor concentration to determine
IC₅₀ values.

This experimental workflow can be visualized as follows:
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Colony Formation Assay to Assess Cell Proliferation

This protocol evaluates the long-term functional consequences of NaCT inhibition on cancer cell growth [1]

[4].

Cell Seeding: Seed HepG2 cells at a low density (e.g., 5,000 cells per well) in 6-well culture plates.

Continuous Treatment: Culture cells in normal growth medium supplemented with BI 01383298
(e.g., 5 or 10 µM) or 0.1% DMSO as a vehicle control.

Medium Replacement: Replace the culture medium with fresh medium (containing the inhibitor or
vehicle) every two days for 10-14 days.

Colony Staining and Quantification:
After the incubation period, wash the cells with PBS.

Fix the cells with methanol and stain with Giemsa stain or crystal violet.
Photograph the colonies and quantify them by either counting manually or extracting the stain

for spectrophotometric measurement [1] [4].

Critical Notes for Researchers

Irreversible Inhibition: BI 01383298 acts as an irreversible and non-competitive inhibitor of

human NaCT [3] [1]. This means pre-incubation time and thorough washing may not remove its
effect, which is a key consideration for designing wash-out or recovery experiments.

Species Specificity: Be aware that BI 01383298 is a potent inhibitor of human NaCT (IC₅₀ ~24-100
nM) but has no effect on the mouse orthologue [2] [1] [4]. This limits its direct use in mouse

models.
Buffer Interference: If you need to measure protein concentration in lysates from these experiments,

note that common buffer components like Tris and citrate absorb in the mid-infrared region and can
interfere with assays like the Direct Detect spectrometer [6]. In such cases, buffer exchange or the

use of compatible lysis buffers is recommended.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Functional analysis of a species-specific inhibitor selective ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7657661/
https://www.invivochem.com/bi-01383298.html
https://www.smolecule.com/products/s521111?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7657661/
https://www.invivochem.com/bi-01383298.html
https://www.smolecule.com/products/s521111?utm_src=pdf-body
https://www.selleckchem.com/products/bi-01383298.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7657661/
https://www.smolecule.com/products/s521111?utm_src=pdf-body
https://www.tocris.com/products/bi-01383298_6518
https://pmc.ncbi.nlm.nih.gov/articles/PMC7657661/
https://www.invivochem.com/bi-01383298.html
https://www.merckmillipore.com/INTL/en/life-science-research/protein-detection-quantification/direct-detect-spectrometer/Buffer-Compatibility/okCb.qB.._8AAAFPxMNFgZOn,nav
https://www.smolecule.com/products/s521111?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7657661/
https://www.smolecule.com/products/s521111?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. BI 01383298 | Other Ion Pumps/Transporters [tocris.com]

3. BI 01383298 | Sodium Channel inhibitor | Mechanism [selleckchem.com]

4. | Sodium Channel | CAS 2227549-00-8 | Buy BI ... 01383298 BI [invivochem.com]

5. 美国GlpBio - BI 01383298 | Cas# 2227549-00-8 [glpbio.cn]

6. Buffer Compatibility | Life Science Research [merckmillipore.com]

To cite this document: Smolecule. [BI 01383298 solubility in DMSO and assay buffer]. Smolecule,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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